Cas no 162681-70-1 (5β,10β-Epoxy-3,3-ethylenedioxy-17β-hydroxy-17α-(prop-1-ynyl)estr-9(11)-ene)

• Product name: 5β,10β-Epoxy-3,3-ethylenedioxy-17β-hydroxy-17α-(prop-1-ynyl)estr-9(11)-ene
• CAS No: 162681-70-1
• MF: C₂₃H₃₀O₄
• MW: 370.481907367706
• CID: 5579674
• PubChem ID: 101916690

5β,10β-Epoxy-3,3-ethylenedioxy-17β-hydroxy-17α-(prop-1-ynyl)estr-9(11)-ene Chemical and Physical Properties

Names and Identifiers

• 5β,10β-Epoxy-3,3-ethylenedioxy-17β-hydroxy-17α-(prop-1-ynyl)estr-9(11)-ene
• Estr-9(11)-en-3-one, 5,10-epoxy-17-hydroxy-17-(1-propyn-1-yl)-, cyclic 1,2-ethanediyl acetal, (5β,17β)-
• 162681-70-1
• 5b,10b-Epoxy-3,3-ethylenedioxy-17b-hydroxy-17a-(prop-1-ynyl)estr-9(11)-ene

• Inchi： 1S/C23H30O4/c1-3-7-20(24)9-6-17-16-4-10-21-15-22(25-13-14-26-22)11-12-23(21,27-21)18(16)5-8-19(17,20)2/h5,16-17,24H,4,6,8-15H2,1-2H3/t16-,17-,19-,20-,21-,23-/m0/s1
• InChI Key： NRUIWWWJNIPUBD-RLSQPJRHSA-N
• SMILES： O1[C@@]23CC4(CC[C@@]12C1=CC[C@]2(C)[C@](C#CC)(CC[C@H]2[C@@H]1CC3)O)OCCO4

Computed Properties

• Exact Mass: 370.21440943g/mol
• Monoisotopic Mass: 370.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų
• XLogP3: 1.9

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 533.5±50.0 °C(Predicted)
• Solubility: soluble in Dichloromethane
• pka: 12.96±0.40(Predicted)

5β,10β-Epoxy-3,3-ethylenedioxy-17β-hydroxy-17α-(prop-1-ynyl)estr-9(11)-ene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)